Cas no 2171847-68-8 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid
• CAS No: 2171847-68-8
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6378685
• PubChem ID: 165544141
• Update Time: 2025-10-28

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid
• 2171847-68-8
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,4-difluorobenzoic acid
• EN300-1517361

• Inchi： 1S/C26H22F2N2O5/c1-14(10-24(31)30-23-11-19(25(32)33)21(27)12-22(23)28)29-26(34)35-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-9,11-12,14,20H,10,13H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IDZNGMBWMQRDGL-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid

Comprehensive Overview of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid (CAS No. 2171847-68-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid (CAS No. 2171847-68-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in solid-phase peptide synthesis (SPPS). The compound's Fmoc (9-fluorenylmethoxycarbonyl) group is particularly noteworthy, as it is widely used in the synthesis of peptides and other bioactive molecules.

The growing demand for custom peptide synthesis and bioconjugation techniques has brought 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid into the spotlight. Its CAS No. 2171847-68-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. One of the key reasons for its popularity is its compatibility with automated peptide synthesizers, which are increasingly adopted in laboratories worldwide. This compatibility streamlines the production of peptides, reducing time and costs while maintaining high purity and yield.

Another area where this compound is gaining traction is in the development of targeted drug delivery systems. The difluorobenzoic acid moiety in its structure enhances its stability and binding affinity, making it a valuable component in designing prodrugs and bioconjugates. Recent studies have explored its potential in cancer therapeutics, where precision and specificity are paramount. The compound's ability to integrate into peptide-based therapeutics aligns with the current trend toward personalized medicine and biologics.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative nature of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid offers versatility. It is often employed in the synthesis of modified peptides and small-molecule inhibitors, which are critical in drug discovery pipelines. The compound's CAS No. 2171847-68-8 is frequently referenced in patents and research papers, underscoring its importance in intellectual property related to pharmaceutical intermediates.

In addition to its scientific applications, the compound has also piqued interest in the biotech startup community. Entrepreneurs and investors are keen on leveraging its properties to develop innovative therapeutic platforms. The rise of AI-driven drug discovery has further amplified its significance, as computational models often highlight its potential in structure-activity relationship (SAR) studies. This intersection of chemistry and technology exemplifies the compound's relevance in contemporary research.

Quality control and regulatory compliance are also critical aspects of working with 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid. Manufacturers and suppliers must adhere to stringent Good Manufacturing Practices (GMP) to ensure its suitability for pharmaceutical applications. The compound's CAS No. 2171847-68-8 is often listed in certificates of analysis (CoA), which are essential for verifying purity and consistency. This attention to detail is vital for researchers who rely on high-quality reagents for their experiments.

Looking ahead, the compound is expected to play a central role in advancing peptide-based drug discovery. Its unique structural features and functional groups make it a valuable tool for chemists and biologists alike. As the demand for novel therapeutics continues to grow, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,4-difluorobenzoic acid will likely remain a focal point in both academic and industrial research. Its integration into cutting-edge technologies, such as CRISPR-based therapies and nanomedicine, further underscores its potential to shape the future of medicine.